4-methoxy-3-methyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3-methyl-N-[3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H17N3O3S2/c1-13-11-16(8-9-18(13)26-2)28(24,25)23-15-6-3-5-14(12-15)19-22-17-7-4-10-21-20(17)27-19/h3-12,23H,1-2H3
• InChI Key: POXQPOAKHKMAGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC(=C2)C3=NC4=C(S3)N=CC=C4)OC
• Molecular Formula: C20H17N3O3S2
• Molecular Weight: 411.5 g/mol

Description

The compound “4-methoxy-3-methyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide” is a complex organic molecule that contains several functional groups. It has a thiazole ring, which is a five-membered ring containing nitrogen and sulfur. Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring and the benzenesulfonamide group would likely have a significant impact on the compound’s properties.

Scientific Research Applications

Antioxidant Activity

. Antioxidants are crucial in neutralizing harmful free radicals in the body, which can prevent various health issues such as heart disease and cancer.

Antimicrobial Activity

. This makes them potential candidates for the development of new antimicrobial drugs, which could be particularly useful in the fight against antibiotic-resistant bacteria.

Herbicidal Activity

. This suggests that they could be used in the development of new herbicides for use in agriculture.

Anti-inflammatory Activity

. This could make them useful in the treatment of conditions characterized by inflammation, such as arthritis or inflammatory bowel disease.

Antifungal Activity

. This suggests potential applications in the treatment of fungal infections.

Antitumor Activity

. This could lead to the development of new cancer treatments.

Histamine H3 Receptor Antagonists

. This suggests potential applications in the treatment of allergies and asthma.

Sulfonamide Functionality

. This indicates that modifications to the sulfonamide group could lead to the development of compounds with enhanced biological activity.

Mechanism of Action

Target of Action

The primary target of the compound 4-methoxy-3-methyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide is the enzyme PI3Kα . This enzyme plays a crucial role in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which makes it an important target for this compound .

Mode of Action

The compound 4-methoxy-3-methyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide interacts with its target, PI3Kα, by forming a charged interaction with Lys802 in PI3Kα . This interaction is facilitated by the electron-deficient aryl group of the compound, which results in a more acidic sulfonamide NH proton .

Biochemical Pathways

The interaction of 4-methoxy-3-methyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide with PI3Kα affects the PI3K/AKT/mTOR pathway . This pathway is involved in cell cycle regulation, and its disruption can lead to effects such as inhibited cell growth and proliferation .

Pharmacokinetics

The compound’s strong interaction with pi3kα suggests that it may have good bioavailability .

Result of Action

The molecular and cellular effects of 4-methoxy-3-methyl-N-(3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide’s action include the inhibition of PI3Kα, which can lead to the disruption of the PI3K/AKT/mTOR pathway . This disruption can result in inhibited cell growth and proliferation .